2-(Aminomethyl)cyclopentane-1-carboxylic acid

• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: 2-(aminomethyl)cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C7H13NO2/c8-4-5-2-1-3-6(5)7(9)10/h5-6H,1-4,8H2,(H,9,10)
• InChI Key: FONSINLSFMJZQN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)C(=O)O)CN

Description

2-(Aminomethyl)cyclopentane-1-carboxylic acid is a cyclic amino acid derivative characterized by a cyclopentane ring substituted with a carboxylic acid group at position 1 and an aminomethyl group (-CH2NH2) at position 2. Its molecular formula is C7H13NO2, and its hydrochloride salt (CAS 1955519-38-6) has a molecular weight of 179.65 . This compound is marketed as a research chemical, primarily used in life sciences for drug discovery and biochemical studies.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Aminomethyl)cyclopentane-1-carboxylic acid typically involves the reaction of cyclopentanone with formaldehyde and ammonia, followed by a series of steps to introduce the carboxylic acid group. One common method involves the following steps:

Cyclopentanone: reacts with and to form 2-(Aminomethyl)cyclopentanol.

• The intermediate is then oxidized to form 2-(Aminomethyl)cyclopentanone.
• Finally, the compound undergoes a carboxylation reaction to introduce the carboxylic acid group, yielding 2-(Aminomethyl)cyclopentane-1-carboxylic acid .

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. These methods often utilize continuous flow reactors and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 2-(Aminomethyl)cyclopentane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The aminomethyl group can participate in substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products:

Oxidation: Produces ketones or aldehydes.

Reduction: Produces alcohols.

Substitution: Produces various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(Aminomethyl)cyclopentane-1-carboxylic acid, also known as AMCP, is a cyclopentane-based amino acid derivative that is garnering attention for its potential biological activities. It is characterized by its unique structure, which includes an aminomethyl group and a carboxylic acid functional group. Its molecular formula is $C_7H_{13}NO_2$, and it exhibits a molecular weight of approximately 143.19 g/mol.

Scientific Research Applications

2-(Aminomethyl)cyclopentane-1-carboxylic acid has several scientific research applications:

• Chemistry Used as a building block in organic synthesis for the preparation of more complex molecules.
• Biology Studied for its potential role in biochemical pathways and as a precursor for biologically active compounds.
• Medicine Investigated for its potential therapeutic properties, including its use in drug development.
• Industry Utilized in the synthesis of specialty chemicals and materials.

Chemical Reactions

2-(Aminomethyl)cyclopentane-1-carboxylic acid can undergo various chemical reactions:

• Oxidation The compound can be oxidized to form corresponding ketones or aldehydes. Common oxidizing agents include potassium permanganate ($KMnO_4$) and chromium trioxide ($CrO_3$).
• Reduction Reduction reactions can convert the carboxylic acid group to an alcohol. Reducing agents such as lithium aluminum hydride ($LiAlH_4$) or sodium borohydride ($NaBH_4$) are often used.
• Substitution The aminomethyl group can participate in substitution reactions, where the amino group is replaced by other functional groups. Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Research indicates that AMCP exhibits notable biological activity:

• Neuroprotective Effects Studies suggest that AMCP may possess neuroprotective properties, potentially influencing neurotransmitter pathways. Its structural similarity to natural amino acids allows it to interact with various neurotransmitter receptors, which may modulate synaptic transmission. Preliminary studies have indicated that AMCP can inhibit certain enzymes involved in metabolic pathways related to neurodegenerative conditions.
• Enzyme Inhibition The compound has been evaluated for its ability to act as an enzyme inhibitor. It has shown potential in inhibiting enzymes that are critical in metabolic processes, thereby impacting biochemical pathways associated with diseases such as diabetes and neurodegeneration.
• Interaction with Receptors AMCP's interactions with receptors have been a focal point in understanding its biological implications. It has been studied for its binding affinity to neurotransmitter receptors, which could play a role in therapeutic applications for neurological disorders.

Case Studies

Several studies have investigated the biological effects of AMCP:

• Neuroprotective Study: A study evaluated the effects of AMCP on neuronal cell lines exposed to oxidative stress. Results indicated that AMCP significantly reduced cell death and increased cell viability compared to controls.
• Enzyme Inhibition Assay: In vitro assays demonstrated that AMCP inhibited the activity of certain enzymes involved in glucose metabolism, suggesting potential applications in diabetes management.
• Receptor Binding Study: Research involving binding assays showed that AMCP has a moderate affinity for specific neurotransmitter receptors, indicating its potential role as a neuromodulator.
• Inhibition Studies: A study demonstrated that the compound could inhibit specific enzymes involved in neurotransmitter metabolism, suggesting therapeutic potential.

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)cyclopentane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds and ionic interactions with biological molecules, influencing their activity. The carboxylic acid group can participate in acid-base reactions, affecting the compound’s solubility and reactivity. These interactions can modulate various biochemical pathways, leading to potential therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

Table 1: Key Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Melting Point (°C)	Key Features
2-(Aminomethyl)cyclopentane-1-carboxylic acid	C7H13NO2	143.18	1343305-64-5*	Not reported	Aminomethyl and carboxylic acid groups
1-Aminocyclopentanecarboxylic acid (Cycloleucine)	C6H11NO2	129.15	52-52-8	320–322 (dec.)	Single amino group at position 1
cis-2-Amino-1-cyclopentanecarboxylic acid	C6H11NO2	129.15	37910-65-9	218–220	Cis configuration of amino and carboxylic acid
trans-2-Aminocyclopentane-1-carboxylic acid	C6H11NO2	129.15	40482-05-1	Not reported	Trans configuration (e.g., (-)-Transpentacin)
2-Amino-1-hydroxycyclopentanecarboxylic acid	C6H11NO3	145.16	Not reported	Not reported	Hydroxyl and amino groups at positions 1 and 2

*Hydrochloride salt: CAS 1955519-38-6 .

Cycloleucine (1-Aminocyclopentanecarboxylic Acid)

• Structure: A cyclopentane ring with a single amino group at position 1 and a carboxylic acid at position 1 .
• Applications: Established antitumor agent with efficacy against leukemia and acne . Its lack of a hydroxyl or methylene group reduces structural complexity compared to 2-(aminomethyl) derivatives.
• Synthesis: Typically prepared via cyanohydrin intermediates or direct cyclization .

cis- and trans-2-Aminocyclopentane-1-carboxylic Acid

• Stereochemical Impact: The cis isomer (CAS 37910-65-9) exhibits a melting point of 218–220°C, while the trans isomer ((-)-Transpentacin) is noted for antifungal properties .
• Biological Relevance : Stereochemistry influences binding to biological targets; trans isomers often show higher enzymatic specificity .

2-Amino-1-hydroxycyclopentanecarboxylic Acid

• Structure: Combines a hydroxyl group (position 1) and amino group (position 2) on the cyclopentane ring, mimicking serine and threonine .
• Synthesis: Prepared via ammonolysis of chlorohydrin adducts or methoxymercuration followed by hydrolysis .
• Activity: Under investigation as a chemotherapeutic agent due to structural similarity to cycloleucine and natural amino acids .

1-(Methylamino)cyclopentane-1-carboxylic Acid Hydrobromide

• Structure: Methylated amino group at position 1 .

Biological Activity

2-(Aminomethyl)cyclopentane-1-carboxylic acid, also known as AMCP, is a cyclopentane-based amino acid derivative that has garnered attention for its potential biological activities. This compound is characterized by its unique structure, which includes an aminomethyl group and a carboxylic acid functional group. Its molecular formula is C$_{7}$H$_{13}$N$_{1}$O$_{2}$, and it exhibits a molecular weight of approximately 143.19 g/mol. The compound's structural features suggest possible interactions with biological systems, making it a subject of interest in medicinal chemistry and biochemistry.

2-(Aminomethyl)cyclopentane-1-carboxylic acid can be synthesized through several methods, including asymmetric synthesis techniques that have been reported to yield high enantiomeric purity. For instance, the synthesis can involve the asymmetric Michael addition of nitromethane to cyclopentene-1-carboxaldehyde, followed by various reduction and purification steps to obtain the desired product in significant yields .

Biological Activity

Research indicates that 2-(aminomethyl)cyclopentane-1-carboxylic acid exhibits notable biological activity, particularly in the following areas:

Neuroprotective Effects

Studies suggest that AMCP may possess neuroprotective properties, potentially influencing neurotransmitter pathways. Its structural similarity to natural amino acids allows it to interact with various neurotransmitter receptors, which may modulate synaptic transmission. For example, preliminary studies have indicated that AMCP can inhibit certain enzymes involved in metabolic pathways related to neurodegenerative conditions.

Enzyme Inhibition

The compound has been evaluated for its ability to act as an enzyme inhibitor. It has shown potential in inhibiting enzymes that are critical in metabolic processes, thereby impacting biochemical pathways associated with diseases such as diabetes and neurodegeneration.

Interaction with Receptors

AMCP's interactions with receptors have been a focal point in understanding its biological implications. It has been studied for its binding affinity to neurotransmitter receptors, which could play a role in therapeutic applications for neurological disorders .

The mechanism of action of 2-(aminomethyl)cyclopentane-1-carboxylic acid involves its interaction with specific molecular targets such as enzymes and receptors. The compound may act as an inhibitor or modulator of these targets, leading to changes in cellular functions. Its ability to form hydrogen bonds and interact with hydrophobic regions of proteins enhances its potential as a bioactive compound .

Comparative Analysis

To better understand the uniqueness of AMCP, it is useful to compare it with structurally similar compounds:

Compound Name	CAS Number	Key Features
1-(Aminomethyl)cyclopentanecarboxylic acid hydrochloride	1185298-24-1	Similar structure; different functional group positioning
Cis-2-(Aminomethyl)cyclopentane-1-carboxylic acid hydrochloride	1808723-01-4	Geometric isomer; potential differences in activity
N-Fmoc-(±)-cis-2-amino-2-methylcyclopentanecarboxylic acid	1955519-38-6	Modified form; used for peptide synthesis

The distinct arrangement of functional groups on the cyclopentane ring of AMCP contributes to its specific biological activities compared to these analogs.

Case Studies

Several studies have investigated the biological effects of AMCP:

• Neuroprotective Study : A study evaluated the effects of AMCP on neuronal cell lines exposed to oxidative stress. Results indicated that AMCP significantly reduced cell death and increased cell viability compared to controls.
• Enzyme Inhibition Assay : In vitro assays demonstrated that AMCP inhibited the activity of certain enzymes involved in glucose metabolism, suggesting potential applications in diabetes management.
• Receptor Binding Study : Research involving binding assays showed that AMCP has a moderate affinity for specific neurotransmitter receptors, indicating its potential role as a neuromodulator.